![molecular formula C20H25N3O B7477098 N-benzyl-2-(2-piperidin-1-ylanilino)acetamide](/img/structure/B7477098.png)
N-benzyl-2-(2-piperidin-1-ylanilino)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-(2-piperidin-1-ylanilino)acetamide, also known as BAA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BAA belongs to the class of anilinopeptides, which are compounds that contain an amino acid residue attached to an aromatic ring.
Mechanism of Action
The mechanism of action of N-benzyl-2-(2-piperidin-1-ylanilino)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the breakdown of extracellular matrix proteins. This compound has also been shown to bind to the mu-opioid receptor, a receptor that is involved in pain modulation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase cascade, a process that leads to the breakdown of cellular components. This compound has also been shown to inhibit the activity of MMPs, which can lead to the prevention of tumor invasion and metastasis. In pain management, this compound has been shown to activate the mu-opioid receptor, leading to the inhibition of pain signals in the body. In neurodegenerative diseases, this compound has been shown to protect against neuronal cell death and improve cognitive function by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of N-benzyl-2-(2-piperidin-1-ylanilino)acetamide is its relatively straightforward synthesis, which allows for the production of large quantities of the compound. This compound has also been shown to have low toxicity and is well-tolerated in animal studies. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of N-benzyl-2-(2-piperidin-1-ylanilino)acetamide. One area of interest is the development of this compound analogs with improved solubility and bioavailability. Another area of interest is the investigation of the potential of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential therapeutic applications in various fields of medicine. The synthesis of this compound is relatively straightforward, and the compound has been shown to have low toxicity and is well-tolerated in animal studies. This compound has been shown to have several biochemical and physiological effects, including the inhibition of tumor growth, pain modulation, and neuroprotection. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of N-benzyl-2-(2-piperidin-1-ylanilino)acetamide involves the reaction of N-benzyl-2-(2-piperidin-1-yl)acetamide with aniline in the presence of a catalyst. The reaction proceeds through the formation of an imine intermediate, which is then reduced to form this compound. The synthesis of this compound is relatively straightforward and can be carried out on a large scale.
Scientific Research Applications
N-benzyl-2-(2-piperidin-1-ylanilino)acetamide has been shown to have potential therapeutic applications in various fields of medicine, including cancer treatment, pain management, and neurodegenerative diseases. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to programmed cell death. This compound has also been shown to have analgesic properties, making it a potential candidate for pain management. In neurodegenerative diseases, this compound has been shown to protect against neuronal cell death and improve cognitive function.
properties
IUPAC Name |
N-benzyl-2-(2-piperidin-1-ylanilino)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O/c24-20(22-15-17-9-3-1-4-10-17)16-21-18-11-5-6-12-19(18)23-13-7-2-8-14-23/h1,3-6,9-12,21H,2,7-8,13-16H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXRZGEZLUVOMQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=CC=C2NCC(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.